Cas no 50874-55-0 (Pentalene, 1,2,3,5-tetrahydro-)

Pentalene, 1,2,3,5-tetrahydro- structure
50874-55-0 structure
Product Name:Pentalene, 1,2,3,5-tetrahydro-
CAS No:50874-55-0
MF:C8H10
MW:106.165002346039
CID:363874
PubChem ID:13904032
Update Time:2025-04-19

Pentalene, 1,2,3,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Pentalene, 1,2,3,5-tetrahydro-
    • 1,2,3,5-tetrahydropentalene
    • 50874-55-0
    • DTXSID60552191
    • Inchi: 1S/C8H10/c1-3-7-5-2-6-8(7)4-1/h3-4H,1-2,5-6H2
    • InChI Key: SMXIFCOIDXDOKN-UHFFFAOYSA-N
    • SMILES: C1CC2=CCC=C2C1

Computed Properties

  • Exact Mass: 106.0783
  • Monoisotopic Mass: 106.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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